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Compound of Interest

Compound Name: NSC 617145

Cat. No.: B056939

Technical Support Center: NSC 617145

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NSC
617145.

Solubility of NSC 617145

The solubility of NSC 617145 can vary between different solvents and even between different
batches of the same solvent. The following table summarizes the available solubility data for
NSC 617145.
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Sonication and
warming to 60°C may
be required. Use
newly opened,
DMSO 10 mg/mL][1] 25 mM[1] anhydrous DMSO for
best results as
hygroscopic DMSO

can negatively impact

solubility.[1]
8 mg/mL 20 mM[2]
Sonication is
6 mg/mL[3] 15 mM[3]
recommended.[3]
1 mg/mL[4]
DMF 2 mg/mL[4]

DMF:PBS (pH 7.2)

12) 0.33 mg/mL[4]

This is a suspended
Corn QOil 25 mg/mL[1] 62.49 mM[1] solution and requires
sonication.[1]

' This is a suspended
0.5% CMC-Na/saline

water

2.5 mg/mL[1] 6.25 mM[1] solution and requires
sonication.[1]

Experimental Protocols

While detailed experimental protocols for determining the solubility values are not extensively
published, the general approach involves preparing saturated solutions of NSC 617145 in the
solvent of interest. This is typically followed by an equilibration period and subsequent
quantification of the dissolved compound in the supernatant, often using techniques like HPLC.
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For practical laboratory use, the provided solubility data from suppliers is a reliable starting
point for stock solution preparation.

Troubleshooting and FAQs

This section addresses common issues that researchers may encounter when working with
NSC 617145.

Question: I am having trouble dissolving NSC 617145 in DMSO. What can | do?

Answer: If you are experiencing difficulty dissolving NSC 617145 in DMSO, consider the
following troubleshooting steps:

Increase Temperature: Gently warm the solution to 60°C.[1]

Sonication: Use an ultrasonic bath to aid dissolution.[1][3]

Solvent Quality: Ensure you are using high-quality, anhydrous (newly opened) DMSO, as the
presence of water can significantly decrease solubility.[1]

Start with a Higher Volume: It may be easier to dissolve the compound in a larger volume of
solvent and then concentrate it if necessary, though this is not always practical.

Question: My NSC 617145 solution in DMSO appears to have precipitated after storage. What
should | do?

Answer: Precipitation upon storage, especially after freeze-thaw cycles, can occur. To
redissolve the compound, you can try warming the solution and sonicating it.[1] To prevent this,
it is recommended to aliquot your stock solution into smaller, single-use volumes and store
them at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term storage (up to 6
months).[1][5] Avoid repeated freeze-thaw cycles.[1]

Question: What is the recommended storage condition for NSC 617145 powder and its
solutions?

Answer:

o Powder: Store at -20°C for up to 3 years.[3]
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e In DMSO: Store at -80°C for up to 1 year or at -20°C for up to 6 months.[1][5] Some sources
suggest a shorter stability of 2 weeks at 4°C in DMSO.[5]

Question: Can | use NSC 617145 for in vivo studies?

Answer: Yes, NSC 617145 has been used in in vivo studies. Formulations in corn oil or 0.5%
CMC-Na/saline have been reported, though these result in suspended solutions that require
sonication.[1]

Experimental Workflow

The following diagram outlines a typical workflow for preparing and using NSC 617145 in a
cell-based assay.

Stock Solution Preparation Cell-Based Assay

Click to download full resolution via product page

Caption: Workflow for preparing and using NSC 617145 in cell-based experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [NSC 617145 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056939#nsc-617145-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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